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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B153853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl elaidate, the methyl ester of elaidic acid, is a monounsaturated trans fatty acid that

serves as a crucial reference standard in lipid analysis and holds potential significance in

various research domains, including metabolic studies and drug development. Understanding

its fundamental physicochemical properties is paramount for its effective application in

experimental settings. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of methyl elaidate, detailed experimental protocols for their

determination, and a visualization of its role in a key biological signaling pathway.

Core Physicochemical Properties
The following tables summarize the key quantitative physicochemical properties of methyl
elaidate.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₉H₃₆O₂ [1][2][3][4]

Molecular Weight 296.49 g/mol [1]

Appearance Colorless to amber clear liquid

Melting Point 9-10 °C

Boiling Point

351.45 °C (at 760 mmHg); 220

°C (at 24 mmHg); 164-165 °C

(at 0.5 Torr)

Density 0.871 g/mL at 20 °C

Refractive Index (n20/D) 1.450 - 1.452

Flash Point 92.40 °C (estimated)

Vapor Pressure
6.29 x 10⁻⁶ mmHg at 25 °C

(estimated)

Table 2: Solubility and Partitioning
Property Value Source(s)

Solubility in Water
0.005588 mg/L at 25 °C

(estimated)

Solubility in Organic Solvents

Soluble in most organic

solvents, including chloroform

and methanol.

LogP (o/w) 7.45 - 8.16 (estimated)

Experimental Protocols
The following sections outline the methodologies for determining the key physicochemical

properties of methyl elaidate.

Melting Point Determination
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The melting point of methyl elaidate can be determined using a capillary melting point

apparatus.

Protocol:

Sample Preparation: A small amount of liquid methyl elaidate is introduced into a capillary

tube, which is then sealed at one end. Given its low melting point, the sample may need to

be cooled to solidify before determination.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower heating rate (e.g., 1-2 °C per minute)

near the expected melting point for an accurate measurement.

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire solid mass turns into a clear liquid are recorded as the melting point

range. For a pure substance, this range is typically narrow.

Boiling Point Determination
The boiling point can be determined at atmospheric or reduced pressure.

Protocol (Atmospheric Pressure):

Apparatus: A small quantity of methyl elaidate is placed in a distillation flask. A thermometer

is positioned so that the top of the bulb is level with the side arm of the flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid boils and a stable temperature is

reached, with vapor condensing on the thermometer bulb. This stable temperature is the

boiling point.

Density Measurement
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The density of liquid methyl elaidate can be determined using a pycnometer or a digital

density meter.

Protocol (Pycnometer):

Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of

known density (e.g., deionized water) at a specific temperature (e.g., 20 °C) and weighed

again.

Sample Measurement: The pycnometer is cleaned, dried, and filled with methyl elaidate at

the same temperature and weighed.

Calculation: The density of methyl elaidate is calculated using the weights of the empty

pycnometer, the pycnometer with the reference liquid, and the pycnometer with the sample,

along with the known density of the reference liquid.

Refractive Index Measurement
The refractive index is measured using a refractometer, typically at the sodium D-line (589 nm)

and at a controlled temperature (e.g., 20 °C).

Protocol:

Calibration: The refractometer is calibrated using a standard with a known refractive index.

Sample Application: A few drops of methyl elaidate are placed on the prism of the

refractometer.

Measurement: The instrument measures the angle of refraction and displays the refractive

index.

Solubility Determination
Protocol (Qualitative):

A small, measured amount of methyl elaidate is added to a test tube containing a specific

volume of the solvent (e.g., water, ethanol, chloroform).
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The mixture is agitated (e.g., by vortexing) at a controlled temperature.

Visual observation is used to determine if the methyl elaidate has dissolved to form a clear

solution.

Protocol (Quantitative - Shake-Flask Method for Water Solubility):

An excess amount of methyl elaidate is added to a known volume of water in a flask.

The flask is sealed and agitated at a constant temperature for an extended period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The mixture is then allowed to stand to let undissolved methyl elaidate separate.

A sample of the aqueous phase is carefully removed, filtered or centrifuged, and the

concentration of dissolved methyl elaidate is determined using an analytical technique such

as gas chromatography.

Purity and Composition Analysis by Gas
Chromatography (GC)
Gas chromatography is a standard method to assess the purity of methyl elaidate and to

separate it from its cis-isomer, methyl oleate.

Protocol Outline:

Sample Preparation: A dilute solution of methyl elaidate is prepared in a suitable volatile

solvent (e.g., hexane).

GC System: A gas chromatograph equipped with a flame ionization detector (FID) and a

capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., a polar stationary

phase) is used.

Injection: A small volume of the prepared sample is injected into the GC inlet.

Separation: The components of the sample are separated based on their volatility and

interaction with the stationary phase as they are carried through the column by an inert
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carrier gas (e.g., helium or nitrogen).

Detection and Quantification: The FID detects the eluting components, and the resulting

chromatogram is used to determine the purity of methyl elaidate by comparing the area of

its peak to the total area of all peaks.

Biological Signaling Involvement
Recent studies have indicated the involvement of elaidate, the unesterified form of methyl
elaidate, in cellular signaling pathways, particularly in the context of insulin resistance. The

following diagram illustrates the proposed mechanism by which elaidate impairs insulin

signaling.
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Figure 1: Proposed mechanism of elaidate-induced insulin resistance.
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Additionally, in the context of oncology research, methyl elaidate has been identified as a

potential anticancer agent. In silico studies suggest that it may induce apoptosis by interacting

with key regulatory proteins.
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Figure 2: In silico model of methyl elaidate's pro-apoptotic mechanism.

Conclusion
This technical guide provides a consolidated resource on the physicochemical properties of

methyl elaidate, offering both quantitative data and procedural outlines for their experimental
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determination. The inclusion of its role in cellular signaling pathways underscores its relevance

beyond a simple chemical standard, highlighting its potential as a tool in metabolic and

pharmacological research. The provided information is intended to support researchers,

scientists, and drug development professionals in the effective utilization of methyl elaidate in

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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